N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine

• IUPAC Name: N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine
• InChI: InChI=1S/C15H21NO2/c1-2-4-13(5-3-1)12-16-14-6-8-15(9-7-14)17-10-11-18-15/h1-5,14,16H,6-12H2
• InChI Key: JQECYFYCFOSKFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NCC3=CC=CC=C3)OCCO2
• Molecular Formula: C15H21NO2
• DSSTOX Substance ID: DTXSID60472921
• Molecular Weight: 247.33 g/mol
• CAS RN: 131511-13-2

Description

“N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine” is a chemical compound with the empirical formula C22H27NO2. It is a solid substance.

Molecular Structure Analysis

The SMILES string of the compound is C1(N(CC2=CC=CC=C2)CC3=CC=CC=C3)CCC4(OCCO4)CC1. This provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

“N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine” is a solid substance. Its molecular weight is 337.46.

Scientific Research Applications

Optimization of Synthesis Techniques

Researchers have developed methodologies for the synthesis of spiroimidazolidinone derivatives, including those related to N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine, using solid-phase techniques. Bedos et al. (2003) optimized the synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives on solid support using SynPhase™ Lanterns, translating the chemistry from solution to solid phase with a backbone amide linker (BAL) mimic, indicating the potential for efficient and scalable production of these compounds (Bedos et al., 2003).

Antiviral Applications

A series of 1-thia-4-azaspiro[4.5]decan-3-ones, structurally related to N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine, were synthesized and evaluated for their anti-coronavirus activity. Apaydın et al. (2019) found that certain derivatives inhibited human coronavirus 229E replication, highlighting the potential of these compounds in antiviral drug development (Apaydın et al., 2019).

Anticonvulsant Properties

The anticonvulsant activity of analogs of N-(benzyloxy)-2-azaspiro[4.4]nonane-1,3-dione, which share structural features with N-benzyl-1,4-dioxaspiro[4.5]decan-8-amine, was studied by Farrar et al. (1993). This research revealed several substituted benzyloxy compounds with significant anticonvulsant activities, suggesting potential therapeutic applications for related spirocyclic compounds (Farrar et al., 1993).

Library Synthesis on Solid Support

Feliu et al. (2004) prepared a library of 120 discrete compounds based on the spiropiperidine motif, including 8-benzyl-4-(p-substituted-benzyl)-1,4,8-triazaspiro[4.5]decan-2-ones, using N-benzyl-4-piperidone and amino acid amides on SynPhase Lanterns. This work demonstrates the versatility of spirocyclic compounds in combinatorial chemistry and drug discovery (Feliu et al., 2004).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1,4-Cyclohexanedione ethylene ketal (5.00 g, 32.0 mmol, 1 eq.), sodium triacetoxyborohydride (8.14 g, 38.4 mmol, 1.2 eq.) and benzylamine (3.50 mL, 32.0 mmol, 1 eq.) were mixed in methylene chloride (100 mL) at room temperature. Stirred for 20 hours. Added 50 mL of 1.0 N NaOH. Stirred for 10 minutes. Extracted 3 times with methylene chloride (50 mL). The organic layers were combined, dried over sodium sulfate and stripped to give N-(phenylmethyl)-1,4-Dioxaspiro[4.5]decan-8-amine (7.91 g) of a light amber oil as product. Yield=100%. LCMS detects (M+H)+=248.26.

Synthesis routes and methods III

Procedure details

Na(OAc)3BH 2.03 g (9.6 mmol) was added to a solution of 1,4-dioxa-spiro[4.5]decan-8-one 1.0 g (6.4 mmol) and benzylamine 0.69 g (6.4 mmol) in CH2Cl2 (20 ml) under nitrogen as inert gas and stirring was performed for 2 h at RT. After the addition of CH2Cl2 (80 ml), the organic phase was washed with aqueous saturated NaHCO3 solution. After drying of the separated organic phases over Na2SO4 and filtration, the solvent was removed by distillation and the product benzyl-(1,4-dioxa-spiro[4.5]dec-8-yl)-amine 1.6 g (100% of theoretical) was obtained.